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A Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of Acid Yellow 42, a disazo acid dye, and

other commercially significant yellow azo dyes. The focus is on performance characteristics,

toxicological profiles, and the underlying chemical properties relevant to research and

development. Quantitative data is presented for objective comparison, alongside detailed

experimental protocols for key performance assays.

Introduction to Azo Dyes
Azo dyes are the largest and most versatile class of synthetic organic colorants, characterized

by the presence of one or more azo groups (–N=N–).[1][2][3] Their applications are extensive,

ranging from the textile, leather, and paper industries to food and cosmetics.[4][5] The color of

azo dyes is determined by the azo bonds and their associated chromophores and

auxochromes.[3] Acid dyes, a major subgroup, are water-soluble anionic dyes primarily used

for dyeing protein fibers like wool and silk, as well as polyamides.[2][6]

Acid Yellow 42 (C.I. 22910) is a disazo dye known for its brilliant yellow hue and is primarily

used for dyeing wool, silk, polyamide fabrics, and leather.[7][8][9] It is a water-soluble powder

that appears as a reddish-yellow.[7][10][11]
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The performance of a dye is evaluated based on its fastness properties—resistance to fading

or bleeding under various conditions such as light, washing, and perspiration.

Table 1: Comparative Physicochemical Properties of Selected Yellow Azo Dyes

Property Acid Yellow 42
Acid Yellow 23
(Tartrazine)

Disperse Yellow 7

C.I. Name 22910 19140 ---

CAS Number 6375-55-9[7] 1934-21-0 6300-37-4[12]

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂[7] C₁₆H₉N₄Na₃O₉S₂[13] C₁₉H₁₆N₄O[12]

Molecular Weight 758.69 g/mol [7] 534.36 g/mol 316.36 g/mol [12]

Chemical Class Disazo[7][14] Monoazo[13] Monoazo[12]

Solubility Soluble in water[7][10] Soluble in water[2]
Low solubility in

water[12]

Table 2: Comparative Fastness Properties of Acid Yellow 42 on Wool

Fastness Test AATCC/ISO Grade

Light Fastness (Deep Shade) 5[15]

Light Fastness (Medium Shade) 4-5[15]

Light Fastness (Light Shade) 4[15]

Washing/Soaping Fastness (Fading) 4-5[6][9][10][15]

Washing/Soaping Fastness (Staining) 5[6][15]

Perspiration Fastness (Fading) 4-5[9]

Perspiration Fastness (Staining) 4-5[9]

Seawater Fastness (Fading) 4[15]

Seawater Fastness (Staining) 5[15]
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Note: Fastness is typically rated on a scale of 1 to 5, where 5 indicates the highest fastness.

Toxicological Profile and Metabolism
A critical consideration for drug development professionals is the toxicological profile of any

chemical compound. Azo dyes, while often not toxic themselves, can be metabolized into

potentially harmful aromatic amines.[16][17][18] This biotransformation is primarily carried out

by azoreductase enzymes produced by intestinal microbiota and, to a lesser extent, by hepatic

enzymes in the liver.[16][17][18]

The reductive cleavage of the azo bond breaks the molecule into its constituent aromatic

amines.[1] For example, the metabolism of many azo dyes can release compounds like

benzidine, a known human bladder carcinogen.[16] While specific mutagenicity data for Acid

Yellow 42 is noted as "reported," it is not listed as a carcinogen by major regulatory bodies like

ACGIH, IARC, NIOSH, NTP, or OSHA.[19] However, it may cause skin irritation or allergic

reactions in sensitive individuals.[19][20][21]

Experimental Protocols
4.1. Determination of Light Fastness (AATCC Test Method 16.3)

This protocol outlines the general procedure for assessing the resistance of a dyed substrate to

the effects of light.

Sample Preparation: Prepare dyed wool specimens according to standardized dyeing

procedures. A portion of each specimen is shielded from the light source to serve as a

control.

Apparatus: Utilize a xenon-arc lamp fading apparatus that simulates natural sunlight.

Procedure:

Mount the specimens in sample holders.

Place the holders in the xenon-arc apparatus.

Expose the specimens to a specified amount of radiant energy (e.g., 20 AATCC Fading

Units).
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The apparatus maintains controlled conditions of temperature and humidity.

Evaluation:

Remove the specimens from the apparatus.

Compare the change in color of the exposed portion to the unexposed portion of the

specimen.

Evaluate the color change against the AATCC Gray Scale for Color Change, which

provides a numerical rating from 1 (poor fastness) to 5 (excellent fastness).

4.2. Determination of Washing Fastness (AATCC Test Method 61)

This test evaluates the resistance of the dye to laundering.

Sample Preparation: A 50 x 100 mm specimen of the dyed fabric is prepared and stitched

together with a multi-fiber test fabric.

Apparatus: A launder-ometer or similar apparatus capable of maintaining a constant

temperature and rotational speed.

Procedure:

Prepare a detergent solution (e.g., 0.5% AATCC Standard Reference Detergent).

Place the specimen, stainless steel balls (to simulate mechanical action), and the

detergent solution into a stainless steel container.

Seal the container and place it in the launder-ometer.

Agitate the sample for 45 minutes at a specified temperature (e.g., 49°C).

Evaluation:

Rinse and dry the specimen.

Evaluate the color change of the specimen using the Gray Scale for Color Change.
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Evaluate the degree of staining on the multi-fiber test fabric using the Gray Scale for

Staining. Ratings range from 1 (heavy staining) to 5 (no staining).

Conclusion
Acid Yellow 42 demonstrates good to excellent fastness properties, particularly in washing and

perspiration resistance, making it a reliable choice for dyeing protein and polyamide fibers.

When compared to other yellow azo dyes, its performance is robust. However, as with all azo

dyes, the potential for metabolic activation into aromatic amines must be a key consideration

for researchers, especially those in drug development and toxicology. The provided

experimental protocols offer a standardized framework for conducting comparative

performance evaluations. Further research should focus on detailed toxicogenomic and

metabolomic studies to fully elucidate the biological impact of Acid Yellow 42 and its

metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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